Cas no 27482-47-9 (L-Prolinamide, acetyl-L-prolyl-N-methyl-)

• Product Name: L-Prolinamide, acetyl-L-prolyl-N-methyl-
• CAS No: 27482-47-9
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 1431211
• PubChem ID: 71357643
• Update Time: 2025-04-20

L-Prolinamide, acetyl-L-prolyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, acetyl-L-prolyl-N-methyl-
• (2S)-1-[(2S)-1-acetylpyrrolidine-2-carbonyl]-N-methylpyrrolidine-2-carboxamide
• 27482-47-9
• DTXSID40781700
• 1-Acetyl-L-prolyl-N-methyl-L-prolinamide

• Inchi： 1S/C13H21N3O3/c1-9(17)15-7-4-6-11(15)13(19)16-8-3-5-10(16)12(18)14-2/h10-11H,3-8H2,1-2H3,(H,14,18)/t10-,11-/m0/s1
• InChI Key： LHHSQMDNRNBXJX-QWRGUYRKSA-N
• SMILES： O=C([C@@H]1CCCN1C(C)=O)N1CCC[C@H]1C(NC)=O

Computed Properties

• Exact Mass: 267.15843
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.72